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Compound of Interest

Compound Name: Gsk983

Cat. No.: B1672409

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of Gsk983, a novel
tetrahydrocarbazole compound with significant antiviral and anti-proliferative properties.[1][2]
Its mechanism of action is primarily attributed to the induction of a specific subset of interferon-
stimulated genes (ISGs), positioning it as a molecule of high interest for therapeutic
development.[1][2][3] This document details the underlying signaling pathways, quantitative
efficacy data, and the experimental protocols used to characterize its activity.

Core Mechanism of Action: DHODH Inhibition and
ISG Induction

Initial studies suggested that Gsk983's broad-spectrum activity against diverse viruses and its
inhibition of immortalized cell growth pointed towards a host cell protein as its target.[1][2] This
was further supported by the delayed onset of its inhibitory effects, which indicated a
mechanism requiring the induction of cellular genes.[1]

Subsequent genome-wide analysis identified the primary target of Gsk983 as Dihydroorotate
Dehydrogenase (DHODH).[4] DHODH is a critical enzyme in the de novo pyrimidine
biosynthesis pathway, which is essential for the synthesis of DNA and RNA.[4] By inhibiting
DHODH, Gsk983 disrupts the supply of pyrimidines required for both viral replication and the
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proliferation of rapidly dividing cells.[4][5] This inhibition leads to the upregulation of a select
group of interferon-stimulated genes, which contribute to its antiviral and cytostatic effects.[1][3]

The specific ISGs induced by Gsk983 include:

CSF2 (Colony Stimulating Factor 2)

IFIT1 (Interferon Induced Protein With Tetratricopeptide Repeats 1)

IL6 (Interleukin 6)

ISG15 (ISG15 Ubiquitin Like Modifier)

OAS1, OAS2, OASL (2'-5'-Oligoadenylate Synthetase family)

TNFSF10 (Tumor Necrosis Factor Superfamily Member 10), also known as TRAIL[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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